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Compound of Interest

Compound Name: 2-(Phenyilthio)acetamide

Cat. No.: B1348294

An In-Depth Technical Guide to 2-(Phenylthio)acetamide (CAS: 22446-20-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Phenylthio)acetamide, identified by CAS number 22446-20-4, is an organic compound
belonging to the thioamide family.[1] Its structure, featuring a phenylthio group attached to an
acetamide moiety, provides unique chemical properties and a versatile scaffold for chemical
synthesis and drug design.[1] This technical guide provides a comprehensive overview of its
physicochemical properties, synthesis, and known biological activities, with a focus on its
potential applications in research and development. The compound serves as a valuable
building block for the synthesis of various heterocyclic compounds and has been identified as a
molecule of interest for its potential therapeutic applications, notably in the management of
allergic rhinitis.[1][2]

Physicochemical Properties

The fundamental physicochemical properties of 2-(Phenylthio)acetamide are summarized in
the table below. The data is compiled from various chemical databases and computational
models.
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Property Value Source
CAS Number 22446-20-4 [2][3]14]
Molecular Formula CsHoNOS [1][4]
Molecular Weight 167.23 g/mol [2][4]
IUPAC Name 2-phenylsulfanylacetamide [4]
Synonyms 2-(phenylthio)acetamide, e
NSC525221
Boiling Point 339.6°C at 760 mmHg 5]
(Computed)
Flash Point 159.2°C (Computed) [5]
Density 1.21 g/cm3 (Computed) [5]
Solubility No data available [6]
Melting Point No data available [6]
LogP 1.96 (Computed) [5]
Topological Polar Surface Area  68.4 A2 [1]
Hydrogen Bond Acceptor
C)c;untg p 2 ]
Hydrogen Bond Donor Count 1 [5]
Rotatable Bond Count 3 [1]

Synthesis and Experimental Protocols

The primary synthetic route to 2-(Phenylthio)acetamide is a nucleophilic substitution reaction.
This method is straightforward and serves as a fundamental protocol for its preparation.

General Synthesis Workflow
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General Synthesis Workflow for 2-(Phenylthio)acetamide

~
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Caption: Synthesis of 2-(Phenylthio)acetamide via nucleophilic substitution.

Experimental Protocol: Synthesis from Thiophenol and
Chloroacetamide

This protocol is based on the fundamental thioacetylation reaction described in the literature.[1]

» Dissolution: Dissolve thiophenol (1.0 equivalent) and chloroacetamide (1.0 equivalent) in a
suitable polar aprotic solvent, such as dimethylformamide (DMF) or acetonitrile.

o Base Addition: Add a base, such as potassium carbonate (K2COs) or sodium hydroxide
(NaOH) (1.1 to 1.5 equivalents), to the reaction mixture. The base acts as a proton
scavenger to facilitate the nucleophilic attack of the thiolate anion.

» Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) for
several hours (typically 4-12 hours). Monitor the reaction progress using Thin Layer
Chromatography (TLC).
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o Work-up: Once the reaction is complete, pour the mixture into water and extract the product
with an organic solvent like ethyl acetate.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate (NazS0Oa4), and concentrate under reduced pressure. The crude product can be
further purified by recrystallization or column chromatography to yield pure 2-
(Phenylthio)acetamide.

Biological Activity and Mechanism of Action

While much of the quantitative biological data pertains to its derivatives, 2-
(Phenylthio)acetamide (PA) itself has been identified as a promising therapeutic agent,
particularly for its anti-allergic properties.[2]

Anti-Allergic Activity

2-(Phenylthio)acetamide has been identified as a potential compound for managing allergic
rhinitis (AR).[2] A molecular docking simulation identified PA as an inhibitor of caspase-1, a key
enzyme in the inflammatory pathway.[2]
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Proposed Anti-Allergic Mechanism of 2-(Phenylthio)acetamide
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Workflow for In Vivo Allergic Rhinitis (AR) Model Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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